Cas no 100231-61-6 (Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester)

• Product Name: Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
• CAS No: 100231-61-6
• MF: C₂₈H₅₀O₈
• MW: 514.691810131073
• CID: 168086
• PubChem ID: 113554
• Update Time: 2025-04-19

Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1,4-bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
• bis[1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl] succinate
• bis[2,2,4-trimethyl-1-(2-methylpropanoyloxy)pentan-3-yl] butanedioate
• Bis(1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl) succinate
• bis{2,2,4-trimethyl-1-[(2-methylpropanoyl)oxy]pentan-3-yl} butanedioate
• Butanedioicacid, bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester(9CI)
• Bis[1-(isopropyl)-2,2-dimethyl-3-(2-methyl-1-oxopropoxy)propyl]succinate
• Butanedioic acid bis[2,2-dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl] ester
• EINECS 309-361-1
• 100231-61-6
• DTXSID30905276
• NS00066227

• Inchi： 1S/C28H50O8/c1-17(2)23(27(9,10)15-33-25(31)19(5)6)35-21(29)13-14-22(30)36-24(18(3)4)28(11,12)16-34-26(32)20(7)8/h17-20,23-24H,13-16H2,1-12H3
• InChI Key： YSMQUFSPEWTPTR-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OC(C(C)C)C(C)(C)COC(C(C)C)=O)=O)C(C(C)C)C(C)(C)COC(C(C)C)=O

Computed Properties

• Exact Mass: 514.3507
• Monoisotopic Mass: 514.351
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 536.2°Cat760mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.458
• PSA: 105.2